1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyridazin-4-one

• IUPAC Name: 1-phenyl-5H-pyrazolo[3,4-d]pyridazin-4-one
• InChI: InChI=1S/C11H8N4O/c16-11-9-6-13-15(10(9)7-12-14-11)8-4-2-1-3-5-8/h1-7H,(H,14,16)
• InChI Key: ZSDCDEDITAIPBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NN=C3
• Molecular Formula: C11H8N4O
• Molecular Weight: 212.21 g/mol
• CAS RN: 40995-47-9

Description

“1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyridazin-4-one” is a chemical compound with a molecular weight of 228.28. The IUPAC name for this compound is 1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-thione.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridines, a family of compounds to which “1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyridazin-4-one” belongs, has been extensively studied. The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine. Later, Bulow synthesized three N-phenyl-3-methyl substituted derivatives starting from 1-phenyl-3-methyl-5-amino-pyrazole which was treated with 1,3-diketones in glacial AcOH.

Molecular Structure Analysis

The molecular structure of “1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyridazin-4-one” is characterized by the fusion of a pyrazole and a pyridine ring. This compound can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Physical And Chemical Properties Analysis

“1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyridazin-4-one” is a solid substance. Its InChI code is 1S/C11H8N4S/c16-11-9-6-14-15(10(9)12-7-13-11)8-4-2-1-3-5-8/h1-7H,(H,12,13,16).

Future Directions

The future directions for research on “1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyridazin-4-one” and related compounds could involve further exploration of their synthesis, chemical reactions, and potential biomedical applications. Given their close similarity with the purine bases adenine and guanine, these compounds could be of interest in medicinal chemistry.